Cas no 618900-67-7 (4-fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester, lithium salt)
618900-67-7 structure
Product Name:4-fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester, lithium salt
CAS No:618900-67-7
MF:C11H17FLiNO4
MW:253.196387052536
CID:955695
PubChem ID:21050396
Update Time:2025-04-19
4-fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester, lithium salt Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester, lithium salt
- lithium,4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylate
- 1,4-PIPERIDINEDICARBOXYLIC ACID,4-FLUORO-,1-(1,1-DIMETHYLETHYL) ESTER,LITHIUM SALT (1:1)
- LITHIUM 1-(TERT-BUTOXYCARBONYL)-4-FLUOROPIPERIDINE-4-CARBOXYLATE
- 618900-67-7
- lithium;4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylate
- AC-14686
- (1-tert-butoxycarbonyl-4-fluoro-piperidine-4-carbonyl)oxylithium
- AKOS015961752
- AB31632
- 4-Fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester,lithium salt
- DTXSID80610343
-
- Inchi: 1S/C11H18FNO4.Li/c1-10(2,3)17-9(16)13-6-4-11(12,5-7-13)8(14)15;/h4-7H2,1-3H3,(H,14,15);/q;+1/p-1
- InChI Key: UJLFFMUSRQFOSD-UHFFFAOYSA-M
- SMILES: FC1(C(=O)[O-])CCN(C(=O)OC(C)(C)C)CC1.[Li+]
Computed Properties
- Exact Mass: 253.13000
- Monoisotopic Mass: 253.13016462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 322
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67000
- LogP: 0.41340
4-fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester, lithium salt Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
618900-67-7 (4-fluoro-1,4-piperidinedicharboxylic acid,1(1,1-dimethylethyl)ester, lithium salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk